Cas no 81569-57-5 (5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester)

5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester structure
81569-57-5 structure
Product name:5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester
CAS No:81569-57-5
MF:C9H13NO2S
MW:199.27002120018
CID:4200385
PubChem ID:13015600

5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester
    • Ethyl 4-isopropylthiazole-5-carboxylate
    • ethyl 4-isopropyl-1,3-thiazole-5-carboxylate
    • 81569-57-5
    • SCHEMBL861988
    • 4-isopropyl-thiazole-5-carboxylic acid ethyl ester
    • Ethyl4-isopropylthiazole-5-carboxylate
    • ethyl 4-propan-2-yl-1,3-thiazole-5-carboxylate
    • ethyl 4-(propan-2-yl)-1,3-thiazole-5-carboxylate
    • AB-601/30964051
    • QUMFJYBJMPXPBS-UHFFFAOYSA-N
    • DB-208809
    • 4-(1-methylethyl)thiazole-5-carboxylic acid ethyl ester
    • Inchi: InChI=1S/C9H13NO2S/c1-4-12-9(11)8-7(6(2)3)10-5-13-8/h5-6H,4H2,1-3H3
    • InChI Key: QUMFJYBJMPXPBS-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 199.06669983Da
  • Monoisotopic Mass: 199.06669983Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67.4Ų
  • XLogP3: 2.7

5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A059004166-5g
Ethyl 4-isopropylthiazole-5-carboxylate
81569-57-5 97%
5g
$1407.00 2023-09-01
Alichem
A059004166-25g
Ethyl 4-isopropylthiazole-5-carboxylate
81569-57-5 97%
25g
$3383.50 2023-09-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
2041645-1g
Ethyl 4-isopropylthiazole-5-carboxylate
81569-57-5 97%
1g
¥3463.00 2024-07-28
Alichem
A059004166-10g
Ethyl 4-isopropylthiazole-5-carboxylate
81569-57-5 97%
10g
$2190.90 2023-09-01
Ambeed
A782566-1g
Ethyl 4-isopropylthiazole-5-carboxylate
81569-57-5 97%
1g
$495.0 2023-01-27

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Amadis Chemical Company Limited
(CAS:81569-57-5)5-Thiazolecarboxylic acid, 4-(1-methylethyl)-, ethyl ester
A1053434
Purity:99%
Quantity:1g
Price ($):446.0